Cas no 919019-89-9 (N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 919019-89-9
• MF: C₂₁H₂₆N₂O₄S₂
• MW: 434.57214307785
• CID: 6486186
• PubChem ID: 16463040
• Update Time: 2025-06-08

N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide
• 1-[(2,5-dimethylphenyl)sulfonyl]-5-[(cyclopentylamino)sulfonyl]indoline
• VU0608186-1
• AKOS000714531
• N-cyclopentyl-1-((2,5-dimethylphenyl)sulfonyl)indoline-5-sulfonamide
• CHEMBL4982744
• 919019-89-9
• N-cyclopentyl-1-(2,5-dimethylphenyl)sulfonyl-2,3-dihydroindole-5-sulfonamide
• F3266-0522

• Inchi： 1S/C21H26N2O4S2/c1-15-7-8-16(2)21(13-15)29(26,27)23-12-11-17-14-19(9-10-20(17)23)28(24,25)22-18-5-3-4-6-18/h7-10,13-14,18,22H,3-6,11-12H2,1-2H3
• InChI Key： KRJXRDDQLAOOFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2S(C1C=C(C)C=CC=1C)(=O)=O)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 434.13339966g/mol
• Monoisotopic Mass: 434.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 100Ų

Additional information on N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide

N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 919019-89-9): A Comprehensive Overview

N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 919019-89-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide is composed of a cyclopentyl group attached to an indole scaffold, which is further functionalized with a sulfonyl group and a sulfonamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological investigations.

Recent research has highlighted the potential of N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide as a potent inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways involved in cancer progression and inflammatory responses. This property makes it a promising lead compound for the development of novel therapeutic agents targeting these diseases.

In addition to its enzymatic inhibition properties, N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression and activity of pro-inflammatory cytokines and mediators. These findings suggest that it may have therapeutic potential in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a viable drug candidate. Its oral bioavailability and stability in physiological conditions make it an attractive option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound in various disease settings.

Furthermore, ongoing research is focused on optimizing the chemical structure of N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that can improve the binding affinity and specificity of the compound towards its target proteins.

In conclusion, N-cyclopentyl-1-(2,5-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 919019-89-9) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and drug discovery. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.